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Abstract
Medium 199 (M199) is a chemically defined cell culture medium developed for the cultivation of

non-transformed cells, with wide applications in virology, vaccine production, and primary cell

culture. [1][2]This guide provides a comprehensive technical overview of the preparation of

M199 from both powdered and liquid concentrate formats. It addresses the critical

considerations for researchers in selecting the appropriate format for their specific needs,

detailing the trade-offs between convenience, cost, stability, and potential for variability.

Detailed experimental protocols for the preparation of both forms are provided, alongside a

comparative analysis of their key characteristics. Furthermore, this document includes

visualizations of a typical medium preparation workflow and a relevant cell signaling pathway to

provide a practical context for the application of M199 in research.

Introduction
Since its development by Morgan, Morton, and Parker in 1950, Medium 199 has been a

foundational tool in cell culture. [3]Its formulation, containing a broad array of amino acids,

vitamins, inorganic salts, and other metabolites, was designed to support the growth of various

animal cells, including some non-mammalian cells, particularly untransformed cells, rat

pancreatic epithelial cells, and mouse lens tissues. [3][4]M199 is available in two primary

formats: a dehydrated powder and a ready-to-use or concentrated liquid. The choice between

these formats is a critical decision for any laboratory, with implications for workflow efficiency,
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experimental consistency, and cost-effectiveness. This guide aims to provide the necessary

technical information to make an informed decision and to ensure the successful preparation

and application of M199 medium.

Powdered vs. Liquid M199: A Comparative Analysis
The selection between powdered and liquid M199 medium involves a trade-off between several

key factors. While liquid media offer convenience, powdered media provide advantages in

terms of cost and shelf-life. [5]

Feature Powdered M199
Liquid M199 (1x Ready-to-
Use & 10x Concentrate)

Convenience

Requires reconstitution,
pH adjustment, and sterile
filtration before use,
making it more labor-
intensive. [6]

Ready-to-use (1x) requires
no preparation.
Concentrates (10x) require
dilution, but this is less
complex than
reconstituting powder. [5]

Cost

Generally less expensive per

liter, especially for large-scale

use. [5]

Typically more expensive due

to manufacturing, packaging,

and shipping of liquids. [6]

Shelf-Life & Storage

Longer shelf-life (typically

several years) when stored in

a dry, cool, and dark

environment. Requires less

storage space. [5]

Shorter shelf-life (typically 6-12

months). Requires refrigerated

storage and more space. [6]

Consistency & Quality Control

In-house preparation

introduces potential for

variability in water quality,

weighing, and pH adjustment,

which can affect lot-to-lot

consistency. [7]The milling

process of powders can also

introduce variability. [8]

Manufactured in large batches

under stringent quality control,

offering higher lot-to-lot

consistency. [6]However, some

sources suggest that fresh

liquid media from the

manufacturer may offer better

cell culture performance. [8]
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| Flexibility | Allows for easy modification of the formulation before reconstitution. | Limited

flexibility for modification, especially for 1x ready-to-use solutions. |

Experimental Protocols
Preparation of M199 from Powder
This protocol outlines the steps for preparing 1 liter of sterile M199 medium from its powdered

form.

Materials:

M199 powder with Earle's salts (formulation may vary)

Sodium bicarbonate (NaHCO₃)

High-purity water (e.g., cell culture grade, distilled, or deionized)

1N Hydrochloric acid (HCl) and 1N Sodium hydroxide (NaOH) for pH adjustment

Sterile filtration unit (0.22 µm pore size)

Sterile storage bottles

Stir plate and stir bar

Graduated cylinders and beakers

Procedure:

Measure approximately 900 mL of high-purity water into a sterile beaker.

With continuous gentle stirring, slowly add the M199 powder to the water. Do not heat the

water. 3. Rinse the inside of the powder container with a small amount of the prepared

solution to ensure all the powder is transferred.

Continue stirring until the powder is completely dissolved.
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Add 2.2 g of sodium bicarbonate and stir until fully dissolved. [4]6. Adjust the pH to the

desired level (typically 7.2-7.4) using 1N HCl or 1N NaOH. It is recommended to adjust the

pH to 0.1-0.3 units below the final desired pH, as filtration can slightly increase the pH. [4]7.

Add high-purity water to bring the final volume to 1 liter.

Sterilize the medium immediately by positive pressure filtration through a 0.22 µm sterile

filter into a sterile storage container. [4]9. Store the prepared medium at 2-8°C, protected

from light. [4]

Preparation of M199 from 10x Liquid Concentrate
This protocol describes the dilution of a 10x M199 liquid concentrate to a 1x working solution.

Materials:

M199 (10x) with Earle's Salts, without L-Glutamine and Sodium Bicarbonate

Sterile high-purity water

Sterile Sodium Bicarbonate solution (7.5% w/v)

Sterile L-Glutamine solution (e.g., 200 mM) (if required by the specific formulation)

Sterile graduated cylinders and storage bottles

Procedure:

Aseptically combine 100 mL of M199 (10x) concentrate with approximately 800 mL of sterile,

high-purity water in a sterile container. [9]2. Aseptically add 29.3 mL of sterile 7.5% sodium

bicarbonate solution per liter of final medium. [9]3. If the 10x concentrate does not contain L-

Glutamine, aseptically add the required volume to achieve the desired final concentration

(typically 2 mM).

Gently mix the solution thoroughly.

Aseptically bring the final volume to 1 liter with sterile, high-purity water.

Store the prepared 1x medium at 2-8°C, protected from light.
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Quality Control
Consistent performance of cell cultures relies on stringent quality control of the prepared

medium.

Parameter
Powdered M199
Preparation

Liquid M199 Preparation
(from 10x)

pH
Must be measured and

adjusted after reconstitution.

pH of the concentrate is pre-

adjusted for solubility; minor

pH adjustment of the 1x

solution may be necessary. [9]

Osmolality

Should be checked to ensure it

is within the optimal range for

the cell line.

Generally consistent if diluted

correctly with high-purity water.

Sterility
Sterility testing of the final

filtered product is crucial. [10]

Aseptic technique during

dilution is critical to prevent

contamination.

Endotoxin

Dependent on the quality of

the powder and the water used

for reconstitution.

Typically low due to

manufacturer's quality control.

Visualization of Workflows and Pathways
M199 Medium Preparation Workflow
The following diagram illustrates the key steps and decision points in the preparation of M199
medium from both powdered and liquid concentrate forms.
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Powdered M199 Preparation

Liquid M199 (10x) Preparation

Start: Powdered M199 Reconstitute in High-Purity Water Add Sodium Bicarbonate Adjust pH QS to Final Volume Sterile Filter (0.22 µm) Store at 2-8°C

Start: 10x M199 Concentrate Dilute in Sterile High-Purity Water Aseptically Add Supplements (e.g., NaHCO3, L-Gln) QS to Final Volume Store at 2-8°C

Click to download full resolution via product page

Caption: Workflow for M199 preparation from powder and liquid concentrate.

VEGF Signaling in Endothelial Cells Cultured in M199
M199 is frequently used for the culture of endothelial cells. [3]The following diagram depicts a

simplified representation of the Vascular Endothelial Growth Factor (VEGF) signaling pathway,

a critical pathway in angiogenesis that is active in endothelial cells.
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Caption: Simplified VEGF signaling pathway in endothelial cells.
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Conclusion
The choice between powdered and liquid M199 medium is a multifaceted decision that requires

careful consideration of a laboratory's specific needs, resources, and experimental goals.

Powdered medium offers a cost-effective and flexible option for large-scale use, while liquid

formulations provide convenience and a higher degree of lot-to-lot consistency. By

understanding the inherent advantages and disadvantages of each format and adhering to

rigorous preparation and quality control protocols, researchers can ensure the reliable and

successful application of M199 in their cell culture experiments, ultimately contributing to the

validity and reproducibility of their scientific findings.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b15296203#m199-powder-vs-liquid-medium-
preparation]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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